Cas no 1735-12-2 (2-(5-methyl-1-benzothiophen-3-yl)acetic acid)

• Product Name: 2-(5-methyl-1-benzothiophen-3-yl)acetic acid
• CAS No: 1735-12-2
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 147758
• PubChem ID: 121186
• Update Time: 2025-09-26

2-(5-methyl-1-benzothiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-aceticacid, 5-methyl-
• (5-Methyl-benzo(b)thiophen-3-yl)acetic acid
• 2-(5-methyl-1-benzothiophen-3-yl)acetic acid
• 5-methylBenzo[b]thiophene-3-acetic acid
• 5-Methyl-benzo<b><3>thienylessigsaeure
• 5-Methyl-benzo<b>thiophen-3-yl-essigsaeure
• Fragment 7
• 2-(5-methylbenzothiophen-3-yl)acetic acid
• 2-(5-methyl-1-benzothiophen-3-yl)ethanoic acid
• Benzo[b]thiophene-3-acetic acid, 5-methyl-
• (5-Methyl-1-benzothien-3-yl)acetic acid
• HMS1700P03
• 5-18-06-00472 (Beilstein Handbook Reference)
• 2-(5-methylbenzo[b]thiophen-3-yl)aceticacid
• AKOS000505915
• SCHEMBL1520186
• CS-0222423
• AM-944/40947651
• Benzo(b)thiophene-3-acetic acid, 5-methyl-
• Z220564772
• KYZMXUFJGWTSOX-UHFFFAOYSA-N
• C11H10O2S
• BAA73512
• (5-Methyl-1-benzothien-3-yl)acetic acid #
• (5-Methylbenzo(b)thien-3-yl)acetic acid
• BDBM81421
• 2-(5-methylbenzo[b]thiophen-3-yl)acetic acid
• BRN 1243408
• EN300-111086
• F3277-0671
• 1735-12-2
• 5-Methylbenzo(b)thiophene-3-acetic acid
• FT-0715230
• DTXSID20169623

• Inchi： 1S/C11H10O2S/c1-7-2-3-10-9(4-7)8(6-14-10)5-11(12)13/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： KYZMXUFJGWTSOX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 206.04000
• Monoisotopic Mass: 206.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 390.8±27.0 °C at 760 mmHg
• Flash Point: 190.2±23.7 °C
• Refractive Index: 1.668
• PSA: 65.54000
• LogP: 2.83680
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(5-methyl-1-benzothiophen-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes